Cas no 2228375-32-2 (5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-thiol)

• Product Name: 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-thiol
• CAS No: 2228375-32-2
• MF: C₅H₄ClF₃N₂S
• MW: 216.611868858337
• CID: 5795195
• PubChem ID: 165671472
• Update Time: 2024-01-08

5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2228375-32-2
• EN300-1960706
• 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-thiol

• Inchi： 1S/C5H4ClF3N2S/c1-11-4(6)2(12)3(10-11)5(7,8)9/h12H,1H3
• InChI Key： MYXVUYFYPHYEQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)S

Computed Properties

• Exact Mass: 215.9735815g/mol
• Monoisotopic Mass: 215.9735815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.8Ų